Cas no 25607-04-9 (Benzenebutanoic acid, g-ethyl-g-methyl-)

Benzenebutanoic acid, g-ethyl-g-methyl- structure
25607-04-9 structure
Product Name:Benzenebutanoic acid, g-ethyl-g-methyl-
CAS No:25607-04-9
MF:C13H18O2
MW:206.280824184418
CID:276148
PubChem ID:316207
Update Time:2025-04-19

Benzenebutanoic acid, g-ethyl-g-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, g-ethyl-g-methyl-
    • 4-methyl-4-phenylhexanoic acid
    • 4-Methyl-4-phenyl-capronsaeure
    • 4-Methyl-4-phenyl-hexansaeure
    • 4-Phenyl-4-methyl-hexancarbonsaeure
    • 4-Phenyl-4-methyl-hexansaeure
    • AC1L7TC7
    • AC1Q2RYW
    • NSC243717
    • AKOS024323562
    • DTXSID30311510
    • NSC-243717
    • 4-methyl-4-phenyl-hexanoic acid
    • 25607-04-9
    • SCHEMBL13851677
    • Inchi: 1S/C13H18O2/c1-3-13(2,10-9-12(14)15)11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3,(H,14,15)
    • InChI Key: NWIRJGSAJHAWMN-UHFFFAOYSA-N
    • SMILES: OC(CCC(C)(C1C=CC=CC=1)CC)=O

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.03
  • Boiling Point: 321°Cat760mmHg
  • Flash Point: 218.1°C
  • Refractive Index: 1.512
  • PSA: 37.3
  • LogP: 3.21910
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